Betamipron

Description

Betamipron, also known as N-benzoyl-β-alanine, is a chemical compound primarily used in conjunction with the antibiotic panipenem to prevent nephrotoxicity . It functions by inhibiting the uptake of panipenem into the renal tubules, reducing the drug's potential to damage the kidneys . Marketed by Daiichi Sankyo Co. of Japan, the combination of panipenem and betamipron was launched in 1993 under the brand name Carbenin . Betamipron is categorized as an organonitrogen and organooxygen compound, related to beta-amino acids .

Chemically, betamipron has a molecular formula of C10H11NO3 and a molecular weight of 193.2 . It appears as a white to almost white powder or crystal . Betamipron has a melting point of 132 °C and a predicted boiling point of 469.2±28.0 °C . It is almost transparent in methanol, and its predicted pKa is 4.32±0.10 .

A similar compound, cilastatin, is used with imipenem to prevent nephrotoxicity through a similar mechanism . Betamipron is considered an antibiotic-related article .

• CAS No.: 3440-28-6
• Product Name: Betamipron
• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 3-benzamidopropanoic acid
• Standard InChI: InChI=1S/C10H11NO3/c12-9(13)6-7-11-10(14)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,14)(H,12,13)
• Standard InChIKey: CWXYHOHYCJXYFQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)NCCC(=O)O
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCCC(=O)O
• Appearance: Powder
• Synonyms: etamipron; N-benzoyl-beta-alanine; N-benzoyl-D-alanine; N-benzoylalanine; N-benzoylalanine monosodium salt, (L-Ala)-isomer; N-benzoylalanine, (beta-Ala)-isomer; N-benzoylalanine, (D-Ala)-isomer; N-benzoylalanine, (DL-Ala)-isome
• PubChem Compound: 71651
• Last Modified: Sep 12 2023